2-chloro-N-(2,4-difluorophenyl)-5-iodobenzamide

• IUPAC Name: 2-chloro-N-(2,4-difluorophenyl)-5-iodobenzamide
• InChI: InChI=1S/C13H7ClF2INO/c14-10-3-2-8(17)6-9(10)13(19)18-12-4-1-7(15)5-11(12)16/h1-6H,(H,18,19)
• InChI Key: UAOZRAQKPPZFQR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)NC(=O)C2=C(C=CC(=C2)I)Cl
• Molecular Formula: C13H7ClF2INO
• Molecular Weight: 393.55 g/mol

Description

2-chloro-N-(2,4-difluorophenyl)-5-iodobenzamide is an organic compound with a complex structure, characterized by the presence of chlorine, fluorine, and iodine atoms attached to a benzamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-N-(2,4-difluorophenyl)-5-iodobenzamide typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes:

Amidation: The formation of the benzamide structure involves reacting the halogenated benzene derivative with an amine, such as 2,4-difluoroaniline, under conditions that promote amide bond formation, often using coupling reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole).

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, with optimizations for yield, purity, and cost-effectiveness. This may involve continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-chloro-N-(2,4-difluorophenyl)-5-iodobenzamide can undergo various chemical reactions, including:

Substitution Reactions: The halogen atoms (chlorine, fluorine, and iodine) can be substituted with other groups under appropriate conditions. For example, nucleophilic aromatic substitution can replace the iodine atom with a nucleophile.

Oxidation and Reduction: The compound can be oxidized or reduced, affecting the functional groups attached to the benzene ring.

Coupling Reactions: The iodine atom can participate in coupling reactions, such as Suzuki or Heck coupling, to form more complex structures.

Common Reagents and Conditions

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Coupling: Palladium catalysts and bases like potassium carbonate in solvents like DMF (dimethylformamide).

Major Products

The major products of these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted benzamides, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

2-chloro-N-(2,4-difluorophenyl)-5-iodobenzamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe due to its ability to interact with specific proteins or enzymes.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-chloro-N-(2,4-difluorophenyl)-5-iodobenzamide depends on its specific application. In medicinal chemistry, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The presence of halogen atoms can enhance its binding affinity and specificity for certain biological targets, influencing pathways involved in disease processes.

Comparison with Similar Compounds

Similar Compounds

• 2-chloro-N-(2,4-difluorophenyl)-3-methoxybenzamide
• 2-chloro-N-(2,4-difluorophenyl)-4-iodobenzamide
• 2-chloro-N-(2,4-difluorophenyl)-5-bromobenzamide

Uniqueness

2-chloro-N-(2,4-difluorophenyl)-5-iodobenzamide is unique due to the specific positioning of the iodine atom, which can significantly influence its reactivity and interactions. The combination of chlorine, fluorine, and iodine atoms provides a distinct electronic environment, making it a valuable compound for studying structure-activity relationships in various chemical and biological contexts.

This detailed overview should provide a comprehensive understanding of 2-chloro-N-(2,4-difluorophenyl)-5-iodobenzamide, covering its synthesis, reactions, applications, and unique properties